Cas no 179324-69-7 (Bortezomib)

Bortezomib (PS-341) is a reversible and selective proteasome inhibitor, which effectively inhibits the 20S proteasome by targeting threonine residues (KI = 0.6 nm) Bortezomib disrupts the cell cycle \ induces apoptosis and inhibits nuclear factor NF- κ B. Bortezomib is the first proteasome inhibitor with anticancer activity

Bortezomib structure

Product Name:Bortezomib

CAS No:179324-69-7

Molecular Formula:C₁₉H₂₅BN₄O₄

Molecular Weight:384.2372

MDL:MFCD27978443

CID:66122

PubChem ID:387447

Bortezomib Properties

Names and Identifiers

- Bortezomib
- MG-341
- PS-341
- [(1r)-3-methyl-1-[[(2s)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]-boronic acid
- dpba
- VELCADE
- VELCADE(BORTEZOMIB)
- Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-
- Bortezomib for research
- Bortezomib (PS-341)
- ((R)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
- bortezomib（Velcade®, Bortecad®, PS-341,MG-341）
- Bortizomib
- &nbsp
- Bortezmib
- Bortezomib Base
- MG-341 PS-341
- PS341
- Radiciol
- MLM341
- BortezoMib R
- BortezoMib-D8
- MG-341 PS-341
- Ps 341
- N-[(1R)-1-(DIHYDROXYBORYL)-3-METHYLBUTYL]-N-(PYRAZIN-2-YLCARBONYL)-L-PHENYLALANINAMIDE
- Bortezomib (Velcade)
- [(1R)-3-methyl-1-[[(2S)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
- [(1R)-3-Methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid
- Peptide boronate
- 69G8BD63PP
- Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl
- LDP-341
- DPBA
- PS 341 (pharmaceutical)
- Radiciol , NSC 681239 , MG 341 , DPBA , Brotezamide , LDP 341
- CHEBI:52717
- S1013
- (1R)-3-Methyl-1-({(2S)-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propanoyl}amino)butylboronic acid, AldrichCPR
- HB4036
- NCGC00242506-07
- Bortezomib accord
- NSC-756655
- EN300-657180
- Bortezomib [USAN:INN:BAN]
- MLS004774142
- L01XX32
- HY-10227
- D03150
- BORTEZOMIB (MART.)
- NSC-681239
- Velcade (Millenium)
- AB01273951-01
- NSC756655
- BORTEZOMIB [JAN]
- SR-01000939863-2
- Boronic acid, [(1(R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]-
- SW208077-3
- [(1R)-3-Methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]-butyl]boronic acid
- N-((1R)-1-(DIHYDROXYBORYL)-3-methylbutyl)-N-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
- (R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butylboronic acid
- NCI60_029010
- Bortezomib (Velcade,MG-341,PS-341)?
- ((R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
- CS-1039
- BORTEZOMIB [INN]
- [(1R)-3-methyl-1-({(2S)-3-phenyl-2-[(pyrazin-2-ylcarbonyl)amino]propanoyl}amino)butyl]boronic acid
- NSC681239
- NSC 681239
- radiciol
- 3mg0
- BORTEZOMIB [VANDF]
- [(1R)-3-methyl-1-[(2S)-3-phenyl-2-[(pyrazin-2-yl)formamido]propanamido]butyl]boronic acid
- CAS-179324-69-7
- DTXCID1020980
- 179324-69-7
- BORTEZOMIB [ORANGE BOOK]
- CHEMBL325041
- Bortexomib
- MLN-341
- BORTEZOMIB [MI]
- DTXSID3040980
- BORTEZOMIB [MART.]
- EX-A8373
- N-((1S)-1-benzyl-2-(((1R)-1-(dihydroxyboranyl)-3-methylbutyl)amino)2-oxoethylpyrazinecarboxamide
- Bortezomib for Injection
- BORTEZOMIB HYDRATE [JAN]
- NCGC00242506-02
- bortezomibum
- Bortezomib [USAN]
- SMR003500787
- MG 341
- AB01273951-02
- Bortezomib- Bio-X
- Bortezomib hydrate
- N-((1R)-1-(dihydroxyboranyl)-3-methylbutyl)-N(alpha)-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
- UNII-69G8BD63PP
- N-((1S)-1-Benzyl-2-(((1R)-1-(dihydroxyboranyl)-3-methylbutyl)amino)-2-oxoethyl)pyrazinecarboxamide
- Q419319
- LDP 341
- (R)-3-METHYL-1-((S)-3-PHENYL-2-(PYRAZINE-2-CARBOXAMIDO)PROPANAMIDO)BUTAN-2-YLBORONIC ACID
- Tox21_112630
- C19H25BN4O4
- Tox21_112672_1
- BRD-K88510285-001-17-8
- B5741
- ((1R)-3-Methyl-1-(((2S)-3-phenyl-2-((pyrazinylcarbonyl)amino)propanoyl)amino)butyl)boronic acid
- Velcade
- Bortezomib,Velcade
- BORTEZOMIB [EMA EPAR]
- [(1R)-3-Methyl-1-[[(2S)-3-phenyl-2-[(pyrazinylcarbonyl)amino]propanoyl]amino]butyl]boronic acid
- AS-15721
- BORTEZOMIB [WHO-DD]
- Z2213886907
- PROSCRIPT BORONIC ACID
- GTPL6391
- NCGC00181022-01
- Boronic acid, (3-methyl-1-((1-oxo-3-phenyl-2-((pyrazinylcarbonyl)amino)propyl)amino)butyl)-, (S-(R*,S*))-
- BRD-K88510285-001-02-0
- AB01273951_03
- NS00006197
- Pyz-Phe-boroLeu
- BORTEZOMIB [HSDB]
- BRD-K88510285-001-11-1
- HSDB 7666
- LPD 341
- Tox21_112672
- PS-341 [Bortezomib]
- NCGC00242506-06
- NCGC00242506-01
- (R)-3-methyl-1-((S)-3-phenyl-2-(pyrazine-6-carboxamido)propanamido)butylboronic acid
- 1610526-91-4
- Boronic acid, ((1R)-3-methyl-1-(((2S)-1-oxo-3-phenyl-2-((pyrazinylcarbonyl)amino)propyl)amino)butyl)-
- BDBM50069989
- DB00188
- Bortezomib (JAN/USAN/INN)
- CCG-268449
- SR-01000939863
- MFCD09056737
- N-[(1R)-1-(dihydroxyboranyl)-3-methylbutyl]-Nalpha-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
- SCHEMBL192129
- N-[(1R)-1-(dihydroxyboranyl)-3-methylbutyl]-N(alpha)-(pyrazin-2-ylcarbonyl)-L-phenylalaninamide
- AKOS015909706
- Velcade (TN)
- BB164258
- NCGC00168751-01
- BRD-K88510285-001-18-6
- LPD-341
- MDL： MFCD27978443
- InChIKey： GXJABQQUPOEUTA-RDJZCZTQSA-N
- Inchi： 1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17-/m0/s1
- SMILES： CC(C[C@H](NC([C@@H](NC(C1=CN=CC=N1)=O)CC1=CC=CC=C1)=O)B(O)O)C

Computed Properties

Exact Mass: 384.196886g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 9
Monoisotopic Mass: 384.196886g/mol
Monoisotopic Mass: 384.196886g/mol
Topological Polar Surface Area: 124Å²
Heavy Atom Count: 28
Complexity: 500
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 1.56230
PSA: 124.44000
Refractive Index: 1.56
Boiling Point: 684.30° C
Melting Point: 139-143°C
Flash Point: No data available
Solubility: Soluble in chloroform, dimethyl sulfoxide, ethanol and methanol.
Color/Form: Powder
Stability/Shelf Life: Hygroscopic and Moisture Sensitive
Density: 1.214

Bortezomib Security Information

RTECS：ED7771666
Safety Instruction： S26-S36/37/39
Risk Phrases：R34
Dangerous goods sign：
Hazardous Material transportation number：3261
Hazard Statement： H300; H310; H330; H372
Warning Statement： P260; P284; P301+P310; P304+P340; P320; P330; P361; P302+P350; P405; P501
Storage Condition：4°C, protect from light
PackingGroup：II
Risk Phrases： 23/24/25-48/23/24/25
Signal Word：Warning
HazardClass：6.1

Bortezomib Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Bortezomib Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0027E4-1mg	Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-	179324-69-7	≥95%	1mg	$28.00	2025-02-19
A2B Chem LLC	AB02092-1mg	Boronic acid, B-[(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-	179324-69-7	98%	1mg	$5.00	2024-04-20
abcr	AB352216-250 mg	Bortezomib, 98%; .	179324-69-7	98%	250mg	€440.40	2023-06-20
Advanced ChemBlocks	G-7278-5MG	Bortezomib	179324-69-7	98%	5MG	$50	2023-04-13
Ambeed	A385479-1mg	((R)-3-Methyl-1-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid	179324-69-7	98%	1mg	$7.0	2025-02-22
Apollo Scientific	BISN0125-5mg	Bortezomib	179324-69-7		5mg	£75.00	2025-02-22
Axon Medchem	1810-5 mg	Bortezomib	179324-69-7	99%	5mg	€80.00	2023-07-10
ChemScence	CS-1039-100mg	Bortezomib	179324-69-7	99.97%	100mg	$180.0	2022-04-27
Enamine	EN300-657180-0.05g	[(1R)-3-methyl-1-[(2S)-3-phenyl-2-[(pyrazin-2-yl)formamido]propanamido]butyl]boronic acid	179324-69-7	95%	0.05g	$403.0	2023-07-08
FUJIFILM	021-18901-10mg	Bortezomib	179324-69-7		10mg	JPY 9800	2023-09-15